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Compound of Interest

Compound Name: 14:0 Lyso PC-d27

Cat. No.: B12401694

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-myristoyl-d27-sn-glycero-3-phosphocholine (14:0 Lyso PC-d27) is a deuterated
lysophosphatidylcholine that serves as an essential internal standard for the accurate
quantification of lysophosphatidylcholines (LPCs) and other lipid species in complex biological
matrices by mass spectrometry (MS).[1][2] Its structural similarity to endogenous LPCs and its
distinct mass shift due to deuterium labeling allow for precise correction of matrix effects and
variations in sample preparation and instrument response. This application note provides a
detailed protocol for the reconstitution of 14:0 Lyso PC-d27 powder for use in mass
spectrometry-based lipidomics.

Product Information

Chemical Name: 1-myristoyl-d27-sn-glycero-3-phosphocholine

Abbreviation: 14:0 Lyso PC-d27

Molecular Formula: C22H19D27NO7P

Molecular Weight: 494.74 g/mol

Appearance: White to off-white solid powder|[3]
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o Storage: Store powder at -20°C for up to 3 years.[1][3] In solvent, store at -80°C for up to 6

months or -20°C for up to 1 month.[1]

Data Presentation: Stock Solution Preparation

Proper preparation of a concentrated stock solution is critical for accurate downstream dilutions

and spiking into experimental samples. The following table provides recommended solvent

volumes for preparing stock solutions of 14:0 Lyso PC-d27 at various concentrations.[1]

Target Concentration Mass of 14:0 Lyso PC-d27 Volume of Ethanol to Add
10 mM 1mg 0.2021 mL

10 mM 5mg 1.0106 mL

10 mM 10 mg 2.0213 mL

5 mM 1mg 0.4043 mL

5 mM 5 mg 2.0213 mL

5 mM 10 mg 4.0425 mL

1mM 1mg 2.0213 mL

1mM 5 mg 10.1063 mL

1 mM 10 mg 20.2126 mL

Experimental Protocols

This section details the step-by-step methodology for the reconstitution of 14:0 Lyso PC-d27

and its preparation as an internal standard solution for mass spectrometry.

Materials and Equipment

e 14:0 Lyso PC-d27 powder
e High-purity ethanol (LC-MS grade)

e Chloroform (HPLC grade)
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e Methanol (LC-MS grade)

e Isopropanol (LC-MS grade)

o Acetonitrile (LC-MS grade)

o Water (LC-MS grade)

o Calibrated analytical balance

e Glass vials with PTFE-lined caps
o Calibrated micropipettes and tips
» Vortex mixer

 Ultrasonic bath

e Heating block or water bath

Protocol for Reconstitution of 14:0 Lyso PC-d27 Stock
Solution

This protocol is based on the known solubility of 14:0 Lyso PC-d27 in ethanol, which may
require sonication and warming to achieve complete dissolution.[1]

Equilibration: Allow the vial of 14:0 Lyso PC-d27 powder to equilibrate to room temperature
before opening to prevent condensation.

e Weighing: Accurately weigh the desired amount of 14:0 Lyso PC-d27 powder using a
calibrated analytical balance. Perform this in a fume hood and take appropriate safety
precautions.

e Solvent Addition: Add the appropriate volume of high-purity ethanol to the vial containing the
powder, as specified in the table above, to achieve the desired stock solution concentration.

e Dissolution:
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o Vortex the vial for 1-2 minutes to initiate the dissolution process.

o Place the vial in an ultrasonic bath for 10-15 minutes. The use of an ultrasonic bath is
recommended to aid in the dissolution of the lipid.[1]

o If the solution is not clear, warm the vial to 30-40°C for 5-10 minutes. Caution: Do not
overheat, as this can degrade the lipid.

o Vortex again for 1 minute.

 Visual Inspection: Visually inspect the solution to ensure that all the powder has completely
dissolved and the solution is clear.

» Storage: Store the stock solution in a tightly sealed glass vial at -80°C for long-term storage
(up to 6 months) or at -20°C for short-term storage (up to 1 month).[1]

Preparation of Working Internal Standard Solution

The stock solution is typically diluted to a working concentration before being spiked into
samples. The final concentration of the internal standard in the sample will depend on the
specific assay and the expected concentration of the endogenous analytes. A common
approach is to use a mixture of internal standards.

e Thawing: Thaw the 14:0 Lyso PC-d27 stock solution at room temperature.

 Dilution: Prepare a working internal standard solution by diluting the stock solution with a
suitable solvent. A common solvent mixture for lipidomics is chloroform:methanol (2:1, v/v) or
isopropanol. The choice of solvent should be compatible with the sample preparation and
LC-MS method.

o Example Dilution: To prepare a 10 pg/mL working solution from a 1 mg/mL stock solution,
dilute 10 pL of the stock solution into 990 uL of the chosen solvent.

» Storage: Store the working internal standard solution at -20°C. It is recommended to prepare
fresh working solutions regularly.

Mandatory Visualizations
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Experimental Workflow for Reconstitution
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Click to download full resolution via product page

Caption: Workflow for the reconstitution of 14:0 Lyso PC-d27 powder.

Signaling Pathway for Internal Standard Use
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Caption: Logical flow of using 14:0 Lyso PC-d27 as an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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